N-(2-hydroxyphenyl)-3,3-dimethylbutanamide

• IUPAC Name: N-(2-hydroxyphenyl)-3,3-dimethylbutanamide
• InChI: InChI=1S/C12H17NO2/c1-12(2,3)8-11(15)13-9-6-4-5-7-10(9)14/h4-7,14H,8H2,1-3H3,(H,13,15)
• InChI Key: BECOEELWDXAZBL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NC1=CC=CC=C1O
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

N-(2-hydroxyphenyl)-3,3-dimethylbutanamide, also known as HMB, is a metabolite of the essential amino acid leucine. HMB has gained attention in the scientific community due to its potential benefits for muscle growth and recovery, as well as its potential use in treating various medical conditions.

Mechanism of Action

The exact mechanism of action of N-(2-hydroxyphenyl)-3,3-dimethylbutanamide is not fully understood, but it is believed to work by stimulating protein synthesis and inhibiting protein breakdown in muscle tissue. This compound may also have anti-inflammatory and antioxidant properties, which could contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to increase muscle protein synthesis and decrease muscle protein breakdown, leading to an overall increase in muscle mass and strength. This compound may also improve muscle recovery and reduce muscle damage and soreness following exercise.
In addition to its effects on muscle tissue, this compound may also have beneficial effects on other tissues and organs in the body. For example, this compound has been shown to improve immune function and reduce inflammation in various animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-hydroxyphenyl)-3,3-dimethylbutanamide in lab experiments is its well-established safety profile. This compound has been extensively studied in humans and has been shown to be safe and well-tolerated at doses up to 6 grams per day.
One limitation of using this compound in lab experiments is its relatively high cost compared to other supplements and compounds. In addition, this compound may not be effective in all individuals, and its effects may be influenced by factors such as age, sex, and training status.

Future Directions

There are several areas of research that could be explored in the future regarding N-(2-hydroxyphenyl)-3,3-dimethylbutanamide. Some potential future directions include:
1. Further investigation of the mechanism of action of this compound, including its effects on gene expression and signaling pathways in muscle tissue.
2. Exploration of the potential therapeutic effects of this compound in various medical conditions, including cancer, HIV/AIDS, and muscle wasting disorders.
3. Investigation of the optimal dosing and timing of this compound supplementation for maximal benefits in sports nutrition and exercise performance.
4. Exploration of the potential effects of this compound on other tissues and organs in the body, including the immune system and the brain.
5. Investigation of the potential synergistic effects of this compound with other supplements and compounds, such as creatine and beta-alanine.
Conclusion:
This compound is a promising compound with potential benefits for muscle growth and recovery, as well as potential therapeutic effects in various medical conditions. While more research is needed to fully understand its mechanism of action and optimal use, this compound has the potential to be a valuable tool in sports nutrition and medical research.

Synthesis Methods

N-(2-hydroxyphenyl)-3,3-dimethylbutanamide can be synthesized through a variety of methods, including chemical synthesis and microbial fermentation. Chemical synthesis involves the reaction of leucine with isobutyraldehyde and hydroxylamine, while microbial fermentation involves the use of bacteria or fungi to produce this compound from leucine.

Scientific Research Applications

N-(2-hydroxyphenyl)-3,3-dimethylbutanamide has been extensively studied for its potential benefits in sports nutrition and exercise performance. Research has shown that this compound supplementation may increase muscle mass and strength, decrease muscle damage and soreness, and improve aerobic capacity in athletes.
In addition to its potential use in sports nutrition, this compound has also been studied for its potential therapeutic effects in various medical conditions, including cancer, HIV/AIDS, and muscle wasting disorders.